Cas no 3877-86-9 (Cucurbitacin D)

Cucurbitacin D, an active component of Trichosanthes kirilowii, can disrupt the interaction between Hsp90 and two co chaperones cdc37 and p23, prevent the maturation of Hsp90 client proteins (HER2, RAF, Cdk6, pAkt) but do not induce heat shock response. It has anticancer effects

Cucurbitacin D structure

Product Name:Cucurbitacin D

CAS No:3877-86-9

Molecular Formula:C₃₀H₄₄O₇

Molecular Weight:516.67

MDL:MFCD28963759

CID:44553

PubChem ID:5281318

Cucurbitacin D Properties

Names and Identifiers

- Cucurbitacin D
- 17-[(3E)-1,5-Dihydroxy-1,5-dimethyl-2-oxohex-3-en-1-yl]-2,16-dihydroxy-4,4,9,14-tetramethylestr-5-ene-3,11-dione
- (2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
- 19-Norlanosta-5,23-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (2b,9b,10a,16a,23E)-
- CUCURBITACIN D(AS)
- Cucurbitacin d with hplc
- Elatericin A
- Elatericine A
- (2R,8R,9S,10S,13S,14R,16S,17S)-17-[(E,2S)-2,6-Dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,16-dihydroxy
- CID 133564773
- Cucurbitacine (D)
- 5I62H4ORC7
- NSC308606
- LMST01010106
- NSC52177
- 20,25-tetrahydroxy-ph
- cucurbitacine(d)
- elatericinea
- (10α,23E)-2β,16α,20,25-Tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-3,11,22-trione
- Cucurbit D
- (2S,4R,23E)-2,16,20,25-tetrahydroxy-9beta,10,14-trimethyl-4,9-cyclo-9,10-seco-16alpha-cholesta-5,23-diene-1,11,22-trione
- AKOS015896755
- 19-Nor-9-beta,10-alpha-lanosta-5,23-diene-3,11,22-trione, 9-methyl-2-beta,16-alpha,20,25-tetrahydroxy-
- 19-nor-9.beta.,23-diene-3,11,22-trione, 9-methyl-2.beta.,16.alpha.,20,25-tetrahydroxy-
- 19-Norlanosta-5,23-diene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (2beta,9beta,10alpha,16alpha,23E)-
- NSC-308606
- NSC 521776
- DTXSID401032034
- (23E)-2beta,16alpha,20,25-tetrahydroxy-10alpha-cucurbita-5,23-diene-3,11,22-trione
- SCHEMBL230654
- C08796
- NSC 308606
- 3877-86-9
- NS00094066
- 19-Norlanosta-5,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (2.beta.,9.beta.,10.alpha.,16.alpha.,23E)-
- NCGC00385253-01
- (23E)-2beta,16alpha,20,25- tetrahydroxy-9beta-methyl-19-nor-10alpha-lanosta-5,23-diene-3,11,22-trione
- NCGC00385253-01_C30H44O7_(2S,4R,9beta,16alpha,23E)-2,16,20,25-Tetrahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-5,23-diene-1,11,22-trione
- CS-0018307
- NSC521776
- AS-79683
- Q15410915
- CUCURBITACINE D
- Cucurbitacin D (Elatericin A)
- HY-N1986
- 19-Norlanosta-5,23-diene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (2.beta.,9.beta.,10.alpha.,16.alpha.,23E)-
- CHEMBL493646
- UNII-5I62H4ORC7
- CHEBI:3943
- NSC-521776
- B0005-464521
- Neuro_000157
- FT-0698358
- 17-(2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
- DA-62532
- (2ss,9ss,10a,16a,23E)-2,16,20,25-Tetrahydroxy-9-methyl-19-norlanosta-5,23-diene-3,11,22-trione; Cucurbitacine D; Elatericin A
- CucurbitacinD
- +Expand
- MDL： MFCD28963759
- InChIKey： SRPHMISUTWFFKJ-QJNWWGCFSA-N
- Inchi： 1S/C30H44O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-12,17-20,23,31-32,36-37H,10,13-15H2,1-8H3/b12-11+/t17-,18+,19-,20+,23+,27+,28-,29+,30+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C([C@]([H])(C([H])([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(/C(/[H])=C(\[H])/C(C([H])([H])[H])(C([H])([H])[H])O[H])=O)(C([H])([H])[H])O[H])=O)O[H])=O

Computed Properties

Exact Mass: 516.308704g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 516.308704g/mol
Monoisotopic Mass: 516.308704g/mol
Topological Polar Surface Area: 132Å²
Heavy Atom Count: 37
Complexity: 1100
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 8
Surface Charge: 0
Molecular Weight: 516.7

Experimental Properties

LogP: 2.92850
PSA: 132.13000
Refractive Index: 1.5820 (estimate)
Boiling Point: 521.47°C (rough estimate)
Melting Point: 151.5°C
Flash Point: 381.4±28.0 °C
Solubility: Soluble in ethanol and methan
Color/Form: Powder
pka: 12.66±0.29(Predicted)
Density: 1.0814 (rough estimate)

Cucurbitacin D Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Dangerous goods sign： Xi
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：4 ° C, protect from light * in solvent: -80 ° C, 6 months- 20 ° C, 1 month (protect from light)
Signal Word：warning

Cucurbitacin D Customs Data

HS CODE：29144000

Cucurbitacin D Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I85E-10mg	19-Norlanosta-5,23-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (2b,9b,10a,16a,23E)-	3877-86-9	98%	10mg	$840.00	2024-05-03
A2B Chem LLC	AI49570-1mg	Cucurbitacin D	3877-86-9	99%	1mg	$137.00	2024-04-20
Aaron	AR00I8DQ-5mg	19-Norlanosta-5,23-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (2b,9b,10a,16a,23E)-	3877-86-9		5mg	$294.00
Chemenu	CM201094-10mg	Cucurbitacin D	3877-86-9	97%	10mg	$***	2023-05-30
ChemFaces	CFN90209-10mg	Cucurbitacin D	3877-86-9	>=98%	10mg	$318
ChemScence	CS-0018307-1mg	Cucurbitacin D	3877-86-9	98.12%	1mg	$85.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0415-10mg	Cucurbitacin D	3877-86-9	98%	10mg	$196	2023-09-20
ChromaDex Standards	ASB-00003914-005-5mg	CUCURBITACIN D	3877-86-9	98.6%	5mg	$464.00
DC Chemicals	DCH-050-20 mg	Cucurbitacin D	3877-86-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D772408-10mg	19-Norlanosta-5,23-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (2b,9b,10a,16a,23E)-	3877-86-9	98%	10mg	$1320	2022-10-15

Cucurbitacin D Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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4. Packing density of HS(CH2)nCOOH self-assembled monolayers†

A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
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8. Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†

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10. Electrochemical N2 fixation to NH3 under ambient conditions: porous LiFe5O8 nanoparticle–reduced graphene oxide as a highly efficient and selective catalyst†

Yuyao Ji,Lei Li,Wendong Cheng,Yu Xiao,Chengbo Li,Xingquan Liu Inorg. Chem. Front., 2021,8, 3156-3161

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